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Compound of Interest

Compound Name: 4-Butyl-2-methylaniline

Cat. No.: B126901

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Butyl-2-methylaniline is a substituted aniline that serves as a valuable building block in
organic synthesis. Its unique structure, featuring a butyl group at the para position and a methyl
group at the ortho position relative to the amino group, imparts specific properties that are
leveraged in the synthesis of various target molecules. A primary application of 4-butyl-2-
methylaniline is in the preparation of biologically active N-acylated compounds, which have
shown significant potential in the field of drug discovery, particularly in cancer research.

Key Application: Synthesis of N-(4-butyl-2-
methylphenyl)acetamide (SMIP004)

A significant application of 4-butyl-2-methylaniline is its use as a precursor for the synthesis of
N-(4-butyl-2-methylphenyl)acetamide. This compound, also known by the identifier SMIP004,
has been identified as a novel inducer of cancer-cell selective apoptosis, with activity against
human prostate and breast cancer cells. SMIP004 and its analogs, such as SMIP004-7,
function by inducing mitochondrial disruption and oxidative stress within cancer cells, leading to
cell cycle arrest and apoptosis. The synthesis of this class of compounds highlights the
importance of 4-butyl-2-methylaniline as a key starting material in the development of
potential anticancer therapeutics.
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Experimental Protocols

Protocol 1: Synthesis of N-(4-butyl-2-
methylphenyl)acetamide via Acylation with Acetic
Anhydride

This protocol details the synthesis of N-(4-butyl-2-methylphenyl)acetamide from 4-butyl-2-
methylaniline using acetic anhydride as the acetylating agent.

Materials:

4-Butyl-2-methylaniline

o Acetic Anhydride

e Sodium Acetate

o Water

» Ethanol

e Hydrochloric Acid (concentrated)

o Standard laboratory glassware and equipment (round-bottom flask, condenser, magnetic
stirrer, filtration apparatus, etc.)

Procedure:

e In a 100 mL round-bottom flask, dissolve 1.0 g of 4-butyl-2-methylaniline in 20 mL of water.
Due to the immiscibility of 4-butyl-2-methylaniline in water, a biphasic mixture will be
observed.

e To this mixture, add 0.9 mL of concentrated hydrochloric acid to form the aniline
hydrochloride salt, which is soluble in water. Stir until a clear solution is obtained.

» In a separate beaker, prepare a solution of 1.0 g of sodium acetate in 5 mL of water.
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» To the aqueous solution of the aniline hydrochloride, add 1.2 mL of acetic anhydride with

stirring.

o Immediately following the addition of acetic anhydride, add the previously prepared sodium

acetate solution to the reaction mixture.

o A white precipitate of N-(4-butyl-2-methylphenyl)acetamide should form.

e Cool the reaction mixture in an ice bath for 30 minutes to ensure complete precipitation.

o Collect the solid product by vacuum filtration and wash the filter cake with cold water.

o Recrystallize the crude product from a mixture of ethanol and water to obtain pure N-(4-

butyl-2-methylphenyl)acetamide.

e Dry the purified product in a desiccator.

o Characterize the final product by determining its melting point and acquiring spectroscopic

data (e.g., IR, NMR).

Data Presentation

Parameter

Value

Starting Material

4-Butyl-2-methylaniline

Product N-(4-butyl-2-methylphenyl)acetamide
Molecular Formula C13H19NO

Molecular Weight 205.30 g/mol

Typical Yield 85-95%

Appearance White crystalline solid

Melting Point To be determined experimentally
Solubility Soluble in ethanol, acetone

Mandatory Visualization
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Caption: Experimental workflow for the synthesis of N-(4-butyl-2-methylphenyl)acetamide.

 To cite this document: BenchChem. [Application Notes and Protocols: Uses of 4-Butyl-2-
methylaniline in Organic Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b126901#uses-of-4-butyl-2-methylaniline-in-organic-
synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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